Cas no 913339-21-6 (3-(Fluoromethyl)cyclobutan-1-one)

3-(Fluoromethyl)cyclobutan-1-one is a fluorinated cyclobutanone derivative characterized by its reactive ketone functionality and fluoromethyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of fluorinated pharmaceuticals, agrochemicals, and specialty materials. The presence of the fluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in drug design. Its strained cyclobutanone ring offers unique reactivity for ring-opening and functionalization reactions. The compound is typically handled under controlled conditions due to its potential sensitivity. Its structural features make it useful for exploring structure-activity relationships in medicinal chemistry and material science applications.
3-(Fluoromethyl)cyclobutan-1-one structure
913339-21-6 structure
Product Name:3-(Fluoromethyl)cyclobutan-1-one
CAS No:913339-21-6
MF:C5H7FO
MW:102.106885194778
MDL:MFCD24710636
CID:2619088
PubChem ID:72698594
Update Time:2025-05-27

3-(Fluoromethyl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(fluoromethyl)cyclobutan-1-one
    • Cyclobutanone,3-(fluoromethyl)
    • AM84266
    • AKOS023600400
    • MFCD24710636
    • F2147-4514
    • SY324205
    • EN300-7213929
    • E73696
    • 913339-21-6
    • PS-20635
    • 3-(Fluoromethyl)cyclobutan-1-one
    • MDL: MFCD24710636
    • Inchi: 1S/C5H7FO/c6-3-4-1-5(7)2-4/h4H,1-3H2
    • InChI Key: JFJKSGPEXHPCNC-UHFFFAOYSA-N
    • SMILES: FCC1CC(C1)=O

Computed Properties

  • Exact Mass: 102.048093005g/mol
  • Monoisotopic Mass: 102.048093005g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 82.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 0.3

3-(Fluoromethyl)cyclobutan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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